Cas no 873389-79-8 (3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide)

• Product Name: 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide
• CAS No: 873389-79-8
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 4663412
• PubChem ID: 20983491
• Update Time: 2025-05-20

3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide
• 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C12H14N4O2S/c1-8-6-9(2)15-12(14-8)16-19(17,18)11-5-3-4-10(13)7-11/h3-7H,13H2,1-2H3,(H,14,15,16)
• InChI Key： GWEZRFLENUUPEQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC(C)=CC(C)=N2)(=O)=O)=CC=CC(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide

Comprehensive Overview of 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide (CAS No. 873389-79-8)

3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide (CAS No. 873389-79-8) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound features a 4,6-dimethylpyrimidin-2-yl group linked to a 3-aminobenzenesulfonamide moiety, making it a valuable intermediate in drug discovery and development. Its unique structure has garnered attention in recent years, particularly in the context of targeted drug design and enzyme inhibition studies.

The molecular formula of 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide is C₁₂H₁₄N₄O₂S, with a molecular weight of 278.33 g/mol. The presence of both amino and sulfonamide functional groups contributes to its versatile chemical reactivity, allowing for various modifications in synthetic chemistry. Researchers have explored its applications in developing antimicrobial agents and kinase inhibitors, aligning with current trends in precision medicine and personalized therapeutics.

In pharmaceutical research, 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide has shown promise as a scaffold for designing selective enzyme inhibitors. Its structural similarity to known sulfonamide-based drugs makes it a candidate for investigating carbonic anhydrase inhibition, a hot topic in cancer therapy and glaucoma treatment. Recent studies highlight its potential in addressing drug-resistant infections, a critical challenge in modern healthcare.

The agrochemical industry has also shown interest in 873389-79-8 due to its pyrimidine component, which is common in many herbicides and fungicides. With growing global concerns about food security and sustainable agriculture, researchers are examining this compound's role in developing next-generation crop protection agents with improved environmental profiles.

From a synthetic chemistry perspective, 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide offers multiple sites for structural modification. Chemists can functionalize the amino group or explore substitutions on the pyrimidine ring, enabling the creation of diverse compound libraries for high-throughput screening. This adaptability makes it valuable in medicinal chemistry optimization programs.

Market analysis indicates growing demand for specialty chemical intermediates like 873389-79-8, particularly in regions with strong pharmaceutical R&D infrastructure. The compound's applications in drug discovery pipelines and its potential in addressing emerging health challenges contribute to its commercial significance. Manufacturers are focusing on developing efficient synthesis routes to meet the needs of research institutions and pharmaceutical companies.

Quality control for 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide typically involves HPLC analysis, mass spectrometry, and NMR characterization. These analytical techniques ensure the compound meets the stringent purity requirements for research applications. Proper storage conditions (typically room temperature in a dry environment) are essential to maintain its stability over time.

Recent scientific literature has highlighted novel derivatives of 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide with improved bioavailability and target specificity. These developments align with current pharmaceutical industry priorities, particularly in the areas of metabolic disease treatment and anti-inflammatory therapies. The compound's versatility continues to make it a subject of active investigation in academic and industrial laboratories worldwide.

Environmental and safety considerations for handling 873389-79-8 follow standard laboratory protocols for sulfonamide compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Disposal should follow institutional guidelines for chemical waste management.

The future research directions for 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide may include exploration of its structure-activity relationships in greater detail, development of more efficient synthetic methodologies, and investigation of its potential in combination therapies. As the pharmaceutical industry continues to face challenges with antibiotic resistance and chronic disease management, compounds like this may play increasingly important roles in therapeutic development.

For researchers sourcing 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide, it's important to verify the supplier's quality certifications and analytical data. The compound is typically available in small to medium quantities suitable for laboratory-scale research, with custom synthesis options for specialized derivatives. Documentation including certificates of analysis and material safety data sheets should accompany all purchases.

In conclusion, 3-amino-N-(4,6-dimethylpyrimidin-2-yl)benzene-1-sulfonamide (CAS No. 873389-79-8) represents an important building block in modern chemical research with diverse applications across multiple scientific disciplines. Its continued study contributes to advancements in drug discovery, agricultural science, and chemical biology, addressing some of today's most pressing scientific and societal challenges.